Cas no 55492-86-9 (Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex)

The Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex is a specialized organometallic compound known for its high stability and tunable electronic properties. Its unique structure, featuring a tridentate tetrathiafulvalene ligand, offers excellent coordination chemistry versatility. This complex is advantageous for applications in organic electronics and catalysis, where its strong binding and facile handling make it a valuable tool for research and development.
Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex structure
55492-86-9 structure
Product Name:Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
CAS No:55492-86-9
MF:C18H12B2F8S12
MW:786.677096366882
MDL:MFCD00145489
CID:944035
PubChem ID:87577053
Update Time:2025-10-18

Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Chemical and Physical Properties

Names and Identifiers

    • Tristetrathiafulvalenebistetrafluoroboratecomplex
    • Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
    • 2-(1,3-dithiol-2-ylidene)-1,3-dithiole,ditetrafluoroborate
    • ditetrafluoroborate
    • T1282
    • Tetrathiafulvalene Fluoroborate
    • 2-(1$l^{4},3-dithiol-1-ylium-2-yl)-1$l^{4},3-dithiol-1-ylium bis(tetrathiafulvalene) ditetrafluoroborate
    • T72609
    • 2-(1??,3-DITHIOL-1-YLIUM-2-YL)-1??,3-DITHIOL-1-YLIUM BIS(TETRATHIAFULVALENE) DITETRAFLUOROBORATE
    • 55492-86-9
    • 2-(1,3-dithiol-1-ium-2-yl)-1,3-dithiol-1-ium;2-(1,3-dithiol-2-ylidene)-1,3-dithiole;ditetrafluoroborate
    • MFCD00145489
    • tris(tetrathiafulvalene)bis(tetrafluoroborate)complex
    • MDL: MFCD00145489
    • Inchi: 1S/3C6H4S4.2BF4/c3*1-2-8-5(7-1)6-9-3-4-10-6;2*2-1(3,4)5/h3*1-4H;;/q;;+2;2*-1
    • InChI Key: IJZRAQUJMWAFMU-UHFFFAOYSA-N
    • SMILES: [S+]1C=CSC=1C1SC=C[S+]=1.S1C=CS/C/1=C1\SC=CS\1.S1C=CS/C/1=C1\SC=CS\1.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

  • Exact Mass: 785.76500
  • Monoisotopic Mass: 785.7645901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 315Ų

Experimental Properties

  • PSA: 315.36000
  • LogP: 14.79260

Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Security Information

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